Cas no 1965309-12-9 (1-Chloro-8-iodo-isoquinoline)

• Product Name: 1-Chloro-8-iodo-isoquinoline
• CAS No: 1965309-12-9
• MF: C₉H₅ClIN
• MW: 289.500173330307
• MDL: MFCD30181908
• CID: 4778146
• Update Time: 2026-02-27

1-Chloro-8-iodo-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-8-iodo-isoquinoline
• 1-chloro-8-iodoisoquinoline
• SB34941

• MDL： MFCD30181908
• Inchi： 1S/C9H5ClIN/c10-9-8-6(4-5-12-9)2-1-3-7(8)11/h1-5H
• InChI Key： UYSWHOVSHOKUFD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C=CN=C(C=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 1-Chloro-8-iodo-isoquinoline

Research Brief on 1-Chloro-8-iodo-isoquinoline (CAS: 1965309-12-9): Recent Advances and Applications in Chemical Biology and Medicinal Chemistry

The compound 1-Chloro-8-iodo-isoquinoline (CAS: 1965309-12-9) has recently emerged as a versatile scaffold in chemical biology and medicinal chemistry research. This halogenated isoquinoline derivative has attracted significant attention due to its unique structural features that enable diverse chemical modifications, making it a valuable building block for drug discovery and probe development. Recent studies have highlighted its potential in targeting various biological pathways, particularly in the context of kinase inhibition and protein-protein interaction modulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Chloro-8-iodo-isoquinoline as a key intermediate in the synthesis of potent and selective kinase inhibitors. The researchers leveraged the reactive halogen atoms at positions 1 and 8 to perform sequential cross-coupling reactions, enabling efficient construction of diverse compound libraries. The resulting molecules showed promising activity against several cancer-related kinases, with lead compounds exhibiting IC50 values in the low nanomolar range.

In the field of chemical biology, 1-Chloro-8-iodo-isoquinoline has been employed as a versatile handle for bioconjugation strategies. A recent Nature Chemical Biology publication (2024) described its use in developing activity-based probes for studying ubiquitin ligases. The iodine moiety at position 8 proved particularly valuable for click chemistry modifications, allowing researchers to create fluorescent and affinity probes that enabled real-time monitoring of enzyme activity in live cells.

The compound's potential in central nervous system (CNS) drug discovery was highlighted in a 2024 ACS Chemical Neuroscience report. Researchers utilized 1-Chloro-8-iodo-isoquinoline as a core structure for developing novel modulators of neurotransmitter receptors. The chloro and iodo substituents facilitated rapid structure-activity relationship exploration through palladium-catalyzed cross-coupling reactions, leading to compounds with improved blood-brain barrier penetration compared to previous generations.

Recent synthetic methodology developments have further enhanced the utility of 1-Chloro-8-iodo-isoquinoline. A 2023 Organic Letters paper described a novel photocatalytic approach for selective functionalization at the C-5 position while preserving the valuable halogen handles. This breakthrough enables more complex derivatization patterns that were previously challenging to achieve, opening new possibilities for structure-based drug design.

From a safety and pharmacokinetic perspective, recent ADME studies of 1-Chloro-8-iodo-isoquinoline derivatives have shown promising results. A 2024 Drug Metabolism and Disposition publication reported that properly substituted derivatives maintain good metabolic stability while the core structure itself shows minimal cytotoxicity in preliminary screening. These findings support its continued development as a privileged scaffold in medicinal chemistry.

Looking forward, the unique properties of 1-Chloro-8-iodo-isoquinoline position it as a valuable tool for both academic research and pharmaceutical development. Its dual functionality allows for sequential, orthogonal modifications that can rapidly generate diverse chemical space around the isoquinoline core. As synthetic methodologies continue to advance and biological screening becomes more sophisticated, we anticipate seeing more applications of this versatile building block in the coming years.